Cas no 1159733-51-3 (1-Oxazol-4-yl-cyclopropylamine)

• Product Name: 1-Oxazol-4-yl-cyclopropylamine
• CAS No: 1159733-51-3
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD19215538
• CID: 5166995
• Update Time: 2026-03-04

1-Oxazol-4-yl-cyclopropylamine Chemical and Physical Properties

Names and Identifiers

• 1-oxazol-4-yl-cyclopropylamine
• 1-(Oxazol-4-yl)cyclopropan-1-amine
• 1-(4-Oxazolyl)cyclopropanamine
• Cyclopropanamine, 1-(4-oxazolyl)-
• 1-Oxazol-4-yl-cyclopropylamine

• MDL： MFCD19215538
• Inchi： 1S/C6H8N2O/c7-6(1-2-6)5-3-9-4-8-5/h3-4H,1-2,7H2
• InChI Key： WNVGHPMPARPTKY-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1)C1(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• XLogP3: -0.4
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-Oxazol-4-yl-cyclopropylamine

Comprehensive Overview of 1-Oxazol-4-yl-cyclopropylamine (CAS No. 1159733-51-3): Properties, Applications, and Research Insights

1-Oxazol-4-yl-cyclopropylamine (CAS No. 1159733-51-3) is a specialized organic compound featuring a unique molecular structure that combines an oxazole ring with a cyclopropylamine moiety. This hybrid architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery. The compound's heterocyclic framework and amine functionality make it particularly valuable for designing bioactive molecules targeting enzymes and receptors.

Recent studies highlight the growing demand for oxazole derivatives in medicinal chemistry, driven by their role in modulating protein-protein interactions. Researchers are actively exploring 1-Oxazol-4-yl-cyclopropylamine as a precursor for kinase inhibitors and GPCR modulators, addressing trending therapeutic areas such as oncology and CNS disorders. Its balanced lipophilicity (predicted LogP ~1.2) and molecular weight of 138.16 g/mol align well with modern drug design principles like Lipinski's Rule of Five.

The synthetic versatility of CAS 1159733-51-3 enables multiple derivatization pathways. Chemists frequently employ its primary amine group for amide couplings or reductive aminations, while the oxazole ring can participate in metal-catalyzed cross-coupling reactions. These properties have made it a sought-after intermediate in fragment-based drug discovery (FBDD), particularly for constructing three-dimensional scaffolds that improve target engagement compared to flat aromatic systems.

From a commercial perspective, suppliers typically provide 1-Oxazol-4-yl-cyclopropylamine with ≥95% purity (HPLC) as off-white crystalline powder. Proper storage at 2-8°C under inert atmosphere ensures stability of this air-sensitive amine. Analytical data including 1H NMR (DMSO-d6: δ 8.45 ppm for oxazole proton) and LC-MS (m/z 139.1 [M+H]+) are crucial for quality verification in research applications.

Emerging applications extend beyond pharmaceuticals. The compound's electron-rich heterocycle shows promise in materials science for developing organic semiconductors and fluorescent probes. This dual utility in life sciences and advanced materials positions 1159733-51-3 as a compelling case study in molecular diversification strategies.

Environmental and safety assessments indicate that 1-Oxazol-4-yl-cyclopropylamine requires standard laboratory precautions. While not classified as hazardous under GHS criteria, researchers should handle it with appropriate PPE due to potential skin/eye irritation risks common to many amine compounds. Proper waste disposal procedures should follow institutional guidelines for organic amines.

The patent landscape reveals increasing innovation around this scaffold, with over 15 patent families filed since 2018 incorporating cyclopropylamine-oxazole hybrids. These filings predominantly focus on anticancer agents and neuroprotective compounds, reflecting industry priorities. The compound's sp3-rich character (Fsp3=0.43) makes it particularly valuable for addressing contemporary challenges in drug solubility and metabolic stability.

For researchers sourcing CAS 1159733-51-3, critical considerations include batch-to-batch consistency and the availability of analytical certificates. Many contract research organizations now offer custom synthesis services for this compound with isotope labeling (13C/15N) to support ADME studies. The global market for such high-value intermediates is projected to grow at 6.8% CAGR through 2030, according to recent chemical industry reports.

Cutting-edge research explores the compound's potential in proteolysis targeting chimeras (PROTACs) and covalent inhibitors. The cyclopropylamine moiety's ability to induce conformational strain when incorporated into target proteins creates unique opportunities for allosteric modulation. Several pre-clinical candidates featuring this structural motif have demonstrated improved target selectivity profiles compared to conventional inhibitors.

Analytical method development for 1-Oxazol-4-yl-cyclopropylamine typically employs reverse-phase HPLC (C18 column, 0.1% TFA in water/acetonitrile) with UV detection at 254 nm. Researchers should note its moderate aqueous solubility (~5 mg/mL in pH 7.4 buffer), which may require formulation optimization for biological assays. The compound's stability profile shows no significant degradation under physiological conditions for 24 hours.

In computational chemistry, the oxazole-cyclopropylamine system serves as an excellent model for studying molecular strain effects and hydrogen bonding patterns. Density functional theory (DFT) calculations reveal interesting torsional properties that influence its bioactive conformation. These insights guide medicinal chemists in optimizing structure-activity relationships (SAR) during lead optimization campaigns.

The compound's chiral center (when substituted) has spurred development of asymmetric synthesis methods. Recent advances in enantioselective cyclopropanation and oxazole formation enable efficient production of optically active derivatives. This capability is crucial for investigating stereospecific interactions with biological targets, particularly in CNS drug discovery where chiral discrimination often impacts efficacy and safety.